Cas no 1389313-38-5 (3,5-Diiodothiophene-2-carboxylic acid)

3,5-Diiodothiophene-2-carboxylic acid structure
1389313-38-5 structure
Product Name:3,5-Diiodothiophene-2-carboxylic acid
CAS No:1389313-38-5
MF:C5H2I2O2S
MW:379.942124843597
CID:3160975
PubChem ID:66570503
Update Time:2025-04-21

3,5-Diiodothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3,5-Diiodothiophene-2-carboxylic acid
    • DTXSID801281005
    • 1389313-38-5
    • 2-Thiophenecarboxylic acid, 3,5-diiodo-
    • 3,5-Diiodothiophene-2-carboxylicacid
    • MDL: MFCD22380018
    • Inchi: 1S/C5H2I2O2S/c6-2-1-3(7)10-4(2)5(8)9/h1H,(H,8,9)
    • InChI Key: HEXSDZQKJQDRSB-UHFFFAOYSA-N
    • SMILES: IC1C=C(SC=1C(=O)O)I

Computed Properties

  • Exact Mass: 379.78650Da
  • Monoisotopic Mass: 379.78650Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 65.5Ų
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